Cas no 2228940-03-0 (4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine)

• Product Name: 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine
• CAS No: 2228940-03-0
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 6456041
• PubChem ID: 165672661
• Update Time: 2025-05-20

4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2228940-03-0
• 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine
• EN300-1751445

• Inchi： 1S/C14H26N2/c1-10(2)9-16-12(4)8-14(13(16)5)7-6-11(3)15/h8,10-11H,6-7,9,15H2,1-5H3
• InChI Key： KVIJFIPYQJSUIU-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(CCC(C)N)=C1C)CC(C)C

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31Ų

Additional information on 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine

Introduction to 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine (CAS No. 2228940-03-0)

4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine (CAS No. 2228940-03-0) is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine is characterized by a pyrrole ring substituted with methyl and isopropyl groups, along with an amino butane chain. This unique structural configuration imparts specific physicochemical properties that make it an interesting candidate for further investigation.

Recent studies have focused on the pharmacological properties of 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo experiments have indicated that this compound can interact with serotonin and dopamine receptors, suggesting its possible use in treating neurological disorders such as depression and anxiety.

In addition to its potential therapeutic applications, 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine has also been studied for its effects on cellular signaling pathways. Research has shown that it can influence the activity of certain kinases and phosphatases, which are key regulators of cell proliferation and differentiation. These findings open up new avenues for exploring its role in cancer biology and regenerative medicine.

The synthesis of 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine has been optimized using modern synthetic methods. One common approach involves the condensation of a substituted pyrrole with an appropriate amine precursor, followed by further functional group modifications to achieve the desired structure. The efficiency and scalability of these synthetic routes make it feasible for large-scale production, which is crucial for clinical trials and commercial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine. Early phase I trials have demonstrated favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced studies. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it enhances its potential for treating central nervous system disorders.

Beyond its therapeutic applications, 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine has also been explored for its use in diagnostic imaging. Its unique chemical properties allow it to be labeled with radiotracers or fluorescent markers, making it a valuable tool for non-invasive monitoring of biological processes. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its versatility and broad applicability.

In conclusion, 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-2-amine (CAS No. 2228940-03-0) represents a promising compound with diverse applications in medicine and research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses. As research progresses, this compound may play a significant role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.